Cas no 6435-76-3 (Benzo[c]thiophene,4,5,6,7-tetrahydro-)
![Benzo[c]thiophene,4,5,6,7-tetrahydro- structure](https://ossimg.kuujia.com/scimg/6500/6435-76-3x500.png)
6435-76-3 structure
Product Name:Benzo[c]thiophene,4,5,6,7-tetrahydro-
Benzo[c]thiophene,4,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- Benzo[c]thiophene,4,5,6,7-tetrahydro-
- 4,5,6,7-tetrahydro-1-benzothiophene
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- Inchi： 1S/C8H10S/c1-2-4-8-7(3-1)5-6-9-8/h5-6H,1-4H2
- InChI Key： CBKDCOKSXCTDAA-UHFFFAOYSA-N
- SMILES： S1C=CC2=C1CCCC2
Computed Properties
- Exact Mass: 138.0504
- Monoisotopic Mass: 138.050321
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2
- XLogP3: 2.8
Experimental Properties
- Density: 1.099
- Boiling Point: 217.3°Cat760mmHg
- Flash Point: 60.3°C
- Refractive Index: 1.572
- PSA: 0
Benzo[c]thiophene,4,5,6,7-tetrahydro- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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